Cas no 119102-44-2 (1-Azabicyclo[3.2.1]octane-5-carboxylic acid, methyl ester)

• Product Name: 1-Azabicyclo[3.2.1]octane-5-carboxylic acid, methyl ester
• CAS No: 119102-44-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1101170
• PubChem ID: 15076315
• Update Time: 2025-04-20

1-Azabicyclo[3.2.1]octane-5-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-5-carboxylic acid, methyl ester
• methyl 1-azabicyclo[3.2.1]octane-5-carboxylate
• SCHEMBL9050441
• BDBM50229530
• 119102-44-2
• DB-297771
• EN300-7897237
• AT42966
• CHEMBL329434

• Inchi： 1S/C9H15NO2/c1-12-8(11)9-3-2-5-10(7-9)6-4-9/h2-7H2,1H3
• InChI Key： VKAXQCQHGFANDY-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCN(CC1)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų